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For Researchers, Scientists, and Drug Development Professionals

Introduction to HPMCAS for Enteric Coating

Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) is a highly versatile polymer
widely used in the pharmaceutical industry for enteric coating of solid dosage forms such as
tablets, capsules, and pellets.[1][2][3] Its pH-dependent solubility allows for the protection of
active pharmaceutical ingredients (APIs) from the acidic environment of the stomach and
ensures their targeted release in the higher pH of the small intestine.[1][3][4] HPMCAS is
available in different grades, primarily distinguished by the ratio of acetyl and succinoyl group
substitution on the cellulose backbone. This variation in substitution dictates the pH at which
the polymer dissolves, making the selection of the appropriate grade a critical step in the
formulation of delayed-release drug products.[3]

The three primary chemical grades of HPMCAS are:

e L Grade (Low pH dissolution): Soluble at pH > 5.5

e M Grade (Medium pH dissolution): Soluble at pH = 6.0
e H Grade (High pH dissolution): Soluble at pH > 6.8

Each of these chemical grades is also available in different physical forms, typically fine (F) and
granular (G) powders. This document provides detailed application notes and protocols to
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guide researchers and drug development professionals in selecting the appropriate HPMCAS
grade and developing a robust enteric coating formulation.

Physicochemical Properties of HPMCAS Grades

The performance of an HPMCAS enteric coating is directly related to its physicochemical
properties. The ratio of acetyl to succinoyl groups is the primary determinant of the polymer's
dissolution pH. A higher succinoyl content leads to a lower dissolution pH, while a higher acetyl
content results in a higher dissolution pH.

Succinoyl Content

HPMCAS Grade Acetyl Content (%) (%) Dissolution pH
(V]
L Grade (e.g., AS-LF,
5.0-9.0 14.0-18.0 =255
AS-LG)
M Grade (e.g., AS-MF,
7.0-11.0 10.0-14.0 >6.0
AS-MG)
H Grade (e.g., AS-HF,
10.0-14.0 4.0-8.0 26.8

AS-HG)

Data compiled from multiple sources.

HPMCAS Grade Selection Strategy

The selection of the appropriate HPMCAS grade is a critical decision in the development of an
enteric-coated dosage form. The primary factor to consider is the desired drug release profile,
which is often dictated by the drug's absorption window in the gastrointestinal tract and its

stability at different pH values.
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Drug & Formulation Goals

API Physicochemical
Properties
(pKa, solubility, stability)

nfluences

Target Release Site
(Duodenum, Jejunum, lleum)

Proximal small Mid-small Distal small intestine/
intestine relpase ntestine relegse colon release

HPMCAS Griade Selection

L Grade (pH = 5.5) M Grade (pH = 6.0) H Grade (pH = 6.8)

Continue stirring for a Screen the dispersion through
defined period (e.g., 60 min). asieve (e.g., 100 mesh). Ready for Coating

Disperse HPMCAS in Add plasticizer (e.g., TEC) Homogenize anti-tacking agent Add the anti-tacking agent
purified water with stirring. to the dispersion and sti. (e.g., Talc) in a portion of water. slurry to the polymer dispersion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Selecting the Right HPMCAS Grade for Enteric
Coating: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207939#selecting-the-right-hpmcas-grade-for-
enteric-coating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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